Cas no 116808-69-6 (1-NAPHTHYL DIPHENYLSULFONIUM TRIFLATE)

• Product Name: 1-NAPHTHYL DIPHENYLSULFONIUM TRIFLATE
• CAS No: 116808-69-6
• MF: C₂₃H₁₇F₃O₃S₂
• MW: 462.504494428635
• MDL: MFCD04038883
• CID: 132609
• PubChem ID: 16217888
• Update Time: 2025-06-14

1-NAPHTHYL DIPHENYLSULFONIUM TRIFLATE Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHYL DIPHENYLSULFONIUM TRIFLATE
• DIPHENYL(NAPHTHYL)SULFONIUM TRIFLATE
• DIPHENYL(NAPHTHYL)SULPHONIUM TRIFLATE
• 2-NAPHTHYL DIPHENYLSULFONIUM TRIFLATE
• 1-Naphthalenyldiphenylsulfoniumtrifluoromethanesulfonate
• 2-Naphthyl diphenylsulfonium trifluoromethanesulfonate
• naphthalen-1-yl(diphenyl)sulfanium,trifluoromethanesulfonate
• 2-Naphthyl diphenylsulfonium trifluoromethanesulfonate
• Sulfonium, 1-naphthalenyldiphenyl-, 1,1,1-trifluoromethanesulfonate (1:1)
• 116808-69-6
• SCHEMBL547976
• naphthalen-1-yl(diphenyl)sulfanium;trifluoromethanesulfonate
• OOYZLFZSZZFLJW-UHFFFAOYSA-M
• MFCD04038883
• Naphthalen-1-yldiphenylsulfoniumtrifluoromethanesulfonate
• Naphthalen-1-yldiphenylsulfonium trifluoromethanesulfonate
• DTXSID10584624
• (Naphthalen-1-yl)(diphenyl)sulfanium trifluoromethanesulfonate
• DB-407827

• MDL： MFCD04038883
• Inchi： 1S/C22H17S.CHF3O3S/c1-3-12-19(13-4-1)23(20-14-5-2-6-15-20)22-17-9-11-18-10-7-8-16-21(18)22;2-1(3,4)8(5,6)7/h1-17H;(H,5,6,7)/q+1;/p-1
• InChI Key： OOYZLFZSZZFLJW-UHFFFAOYSA-M
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 462.05700
• Monoisotopic Mass: 462.05712123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.3
• Melting Point: 132-136 °C(lit.)
• Refractive Index: 1.577
• PSA: 90.88000
• LogP: 7.06740

1-NAPHTHYL DIPHENYLSULFONIUM TRIFLATE Security Information

• Hazard Statement： Corrosive
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-NAPHTHYL DIPHENYLSULFONIUM TRIFLATE

1-Naphthyl Diphenylsulfonium Triflate (CAS No. 116808-69-6): A High-Performance Photoacid Generator for Advanced Applications

In the realm of advanced materials and photochemical applications, 1-Naphthyl Diphenylsulfonium Triflate (CAS No. 116808-69-6) stands out as a highly efficient photoacid generator (PAG). This compound is widely recognized for its exceptional sensitivity to ultraviolet (UV) light and its ability to release strong acids upon irradiation, making it indispensable in industries such as semiconductor manufacturing, photolithography, and advanced coatings. With the growing demand for high-resolution patterning in electronics and nanotechnology, the relevance of 1-Naphthyl Diphenylsulfonium Triflate has surged, particularly in applications requiring precise control over chemical reactions.

The unique chemical structure of 1-Naphthyl Diphenylsulfonium Triflate combines a naphthyl group with a diphenylsulfonium cation and a triflate anion, resulting in superior thermal stability and solubility in organic solvents. These properties make it an ideal candidate for deep-UV photoresists and extreme ultraviolet (EUV) lithography, which are critical for producing next-generation microchips. As the semiconductor industry pushes toward smaller node sizes (e.g., 3nm and below), the demand for high-performance PAGs like 1-Naphthyl Diphenylsulfonium Triflate continues to grow.

One of the most frequently searched questions in the field of photochemistry is: *"What are the advantages of using 1-Naphthyl Diphenylsulfonium Triflate over other photoacid generators?"* The answer lies in its low volatility, high quantum yield, and excellent compatibility with resist formulations. Unlike traditional PAGs, this compound minimizes outgassing during exposure, a critical factor in maintaining the integrity of high-precision lithographic processes. Additionally, its triflate anion ensures rapid acid diffusion, enabling sharper pattern edges and higher resolution—a key requirement for advanced semiconductor devices.

Beyond electronics, 1-Naphthyl Diphenylsulfonium Triflate is also gaining traction in 3D printing and photopolymerization. Researchers are exploring its potential in creating intricate polymer structures with micron-scale accuracy, addressing the need for customized medical implants and microfluidic devices. The compound's ability to initiate controlled polymerization under UV light makes it a versatile tool for additive manufacturing, aligning with the global trend toward sustainable and precision-engineered materials.

Another hot topic in material science is the environmental impact of chemical reagents. Here, 1-Naphthyl Diphenylsulfonium Triflate offers a competitive edge due to its low toxicity profile and minimal waste generation. Unlike heavy metal-based catalysts, this PAG decomposes into benign byproducts, reducing the ecological footprint of photochemical processes. This aligns with the increasing regulatory focus on green chemistry and sustainable industrial practices, making it a preferred choice for environmentally conscious manufacturers.

In summary, 1-Naphthyl Diphenylsulfonium Triflate (CAS No. 116808-69-6) is a cornerstone of modern photochemical technology, bridging the gap between high-performance industrial applications and sustainable innovation. Its role in advancing semiconductor lithography, 3D printing, and green chemistry underscores its versatility and enduring relevance in a rapidly evolving technological landscape.